Cas no 790638-56-1 (2H-Pyrrole-4-carboxylicacid, 5-amino-3,4-dihydro-3-methyl-2-pentyl-)

• Product Name: 2H-Pyrrole-4-carboxylicacid, 5-amino-3,4-dihydro-3-methyl-2-pentyl-
• CAS No: 790638-56-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 555239
• PubChem ID: 45097309
• Update Time: 2025-04-19

2H-Pyrrole-4-carboxylicacid, 5-amino-3,4-dihydro-3-methyl-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole-4-carboxylicacid, 5-amino-3,4-dihydro-3-methyl-2-pentyl-
• 2H-Pyrrole-4-carboxylicacid,5-amino-3,4-dihydro-3-methyl-2-pentyl-(9CI)
• 5-amino-3-methyl-2-pentyl-3,4-dihydro-2H-pyrrole-4-carboxylic acid
• DTXSID10667587
• 790638-56-1
• SCHEMBL8550155

• Inchi： 1S/C11H20N2O2/c1-3-4-5-6-8-7(2)9(11(14)15)10(12)13-8/h7-9H,3-6H2,1-2H3,(H2,12,13)(H,14,15)
• InChI Key： YPGGTJSSAFQMKJ-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC(CCCCC)C1C)=O

Computed Properties

• Exact Mass: 212.152
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: 2.3